Cas no 1259477-50-3 (3-Amino-2-(perfluorophenyl)pyridine-6-methanol)

• Product Name: 3-Amino-2-(perfluorophenyl)pyridine-6-methanol
• CAS No: 1259477-50-3
• MF: C₁₂H₇F₅N₂O
• MW: 290.188800096512
• CID: 4929543
• Update Time: 2025-05-19

3-Amino-2-(perfluorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(perfluorophenyl)pyridine-6-methanol

• Inchi： 1S/C12H7F5N2O/c13-7-6(8(14)10(16)11(17)9(7)15)12-5(18)2-1-4(3-20)19-12/h1-2,20H,3,18H2
• InChI Key： RNQFCVYCYORFAE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=CC=C(CO)N=1)N)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-2-(perfluorophenyl)pyridine-6-methanol

Comprehensive Overview of 3-Amino-2-(perfluorophenyl)pyridine-6-methanol (CAS No. 1259477-50-3)

3-Amino-2-(perfluorophenyl)pyridine-6-methanol (CAS No. 1259477-50-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique perfluorophenyl and amino-methanol functional groups, exhibits remarkable potential in drug discovery, agrochemical development, and advanced material applications. Its molecular structure combines the electron-withdrawing properties of perfluorinated aromatics with the versatility of pyridine-based scaffolds, making it a valuable building block for synthetic chemists.

The growing interest in fluorinated compounds like 3-Amino-2-(perfluorophenyl)pyridine-6-methanol stems from their enhanced metabolic stability and bioavailability – critical factors in modern medicinal chemistry. Researchers are actively exploring its role in designing kinase inhibitors and GPCR-targeting molecules, particularly in oncology and CNS drug development. The compound's perfluorophenyl moiety contributes to improved membrane permeability, while the 6-methanol group offers opportunities for further derivatization through esterification or ether formation.

From a materials science perspective, CAS 1259477-50-3 demonstrates intriguing properties for organic electronic applications. The electron-deficient perfluorophenyl ring enhances charge transport characteristics, making it potentially useful in OLED materials and organic semiconductors. Recent studies have investigated its incorporation into π-conjugated systems for optoelectronic devices, where the combination of pyridine nitrogen and fluorine atoms enables fine-tuning of electronic properties.

Synthetic approaches to 3-Amino-2-(perfluorophenyl)pyridine-6-methanol typically involve palladium-catalyzed cross-coupling reactions between halopyridine precursors and perfluorophenyl boronic acids, followed by selective functional group transformations. The amino group at the 3-position provides an excellent handle for further modifications through amide formation or reductive amination, while the hydroxymethyl group at the 6-position allows for ether or ester linkages.

In analytical characterization, 1259477-50-3 shows distinct spectral features: 19F NMR typically displays characteristic signals around -140 to -160 ppm for the perfluorophenyl group, while 1H NMR reveals the pyridine protons as a complex multiplet pattern. Mass spectrometry usually shows a strong molecular ion peak corresponding to the exact mass of 302.05 (C12H7F5N2O). These analytical signatures are crucial for quality control in research applications.

The stability profile of 3-Amino-2-(perfluorophenyl)pyridine-6-methanol makes it particularly valuable for high-throughput screening applications. The perfluoroaromatic system enhances resistance to oxidative degradation, while the pyridine core maintains stability across a wide pH range. This combination addresses common challenges in compound storage and assay compatibility that researchers frequently encounter with more labile structures.

Emerging applications in bioconjugation chemistry have highlighted the potential of CAS 1259477-50-3 as a fluorescent probe scaffold. The electron-deficient perfluorophenyl group can participate in unique arene-fluoroarene interactions with protein binding pockets, while the hydroxymethyl group enables straightforward attachment to biomolecules or solid supports. These properties are being explored in chemical biology and diagnostic reagent development.

From a green chemistry perspective, recent innovations have focused on more sustainable synthetic routes to fluorinated pyridines like 1259477-50-3. Researchers are investigating catalytic fluorination methods and flow chemistry approaches to reduce the environmental impact of perfluoroaromatic synthesis. These developments align with growing industry demands for eco-friendly fluorination techniques while maintaining the valuable properties of fluorine-containing compounds.

The commercial availability of 3-Amino-2-(perfluorophenyl)pyridine-6-methanol has expanded significantly in recent years, reflecting its rising importance in drug discovery pipelines. Suppliers typically offer the compound with >95% purity, characterized by HPLC, NMR, and mass spectrometry data. Proper storage recommendations include protection from moisture at 2-8°C under inert atmosphere to maintain long-term stability of this fluorinated building block.

Future research directions for CAS 1259477-50-3 include exploration of its catalytic applications in asymmetric synthesis, where the chiral amino alcohol functionality could serve as a ligand framework. Additional studies are examining its potential in metal-organic frameworks (MOFs) and as a component of supramolecular assemblies. The unique electronic properties imparted by the perfluoroarene-pyridine combination continue to inspire innovative applications across multiple scientific disciplines.